Cas no 1443335-44-1 (2,3-DIMETHYLPHENETHYL ETHYL OXALATE)

• Product Name: 2,3-DIMETHYLPHENETHYL ETHYL OXALATE
• CAS No: 1443335-44-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD15145511
• CID: 5209386
• Update Time: 2026-03-06

2,3-DIMETHYLPHENETHYL ETHYL OXALATE Chemical and Physical Properties

Names and Identifiers

• 2,3-DIMETHYLPHENETHYL ETHYL OXALATE

• MDL： MFCD15145511
• Inchi： 1S/C14H18O4/c1-4-17-13(15)14(16)18-9-8-12-7-5-6-10(2)11(12)3/h5-7H,4,8-9H2,1-3H3
• InChI Key： BGKACVFRRPLVJF-UHFFFAOYSA-N
• SMILES： C(OCCC1=CC=CC(C)=C1C)(=O)C(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 2,3-DIMETHYLPHENETHYL ETHYL OXALATE

Research Briefing on 2,3-Dimethylphenethyl Ethyl Oxalate (CAS: 1443335-44-1): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, the compound 2,3-dimethylphenethyl ethyl oxalate (CAS: 1443335-44-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

The structural motif of 2,3-dimethylphenethyl ethyl oxalate combines an aromatic dimethylphenethyl group with an ethyl oxalate ester, which has been shown to confer both lipophilicity and metabolic stability. Recent studies have explored its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents, where it served as a key building block for inhibitors targeting cyclooxygenase-2 (COX-2).

Pharmacological investigations have revealed that 2,3-dimethylphenethyl ethyl oxalate exhibits moderate binding affinity to certain G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter regulation. This has sparked interest in its potential applications in neurological disorders. A preprint from BioRxiv (2024) highlighted its modulatory effects on dopamine receptors, suggesting possible implications for Parkinson's disease research. However, further in vivo studies are needed to validate these preliminary findings.

From a synthetic chemistry perspective, advances in catalytic methods have improved the yield and purity of 2,3-dimethylphenethyl ethyl oxalate. A recent Organic Process Research & Development paper (2023) described a green chemistry approach using enzymatic catalysis, which reduced byproduct formation and enhanced scalability. This development is particularly relevant for industrial applications where cost-effective and sustainable production is paramount.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research efforts are focused on structural modifications to improve bioavailability and target specificity. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore its potential as a lead compound in various therapeutic areas, including oncology and infectious diseases.

In conclusion, 2,3-dimethylphenethyl ethyl oxalate represents a versatile chemical entity with growing importance in drug discovery and development. Its dual role as a synthetic intermediate and a biologically active molecule makes it a valuable subject for ongoing research. Future studies should aim to bridge the gap between in vitro findings and clinical applications, while also exploring its potential in combination therapies and targeted drug delivery systems.